Cas no 1240579-16-1 (6-(1-Methylethyl)-1-(phenylmethyl)-1H-indole-2-carboxylic Acid)

• Product Name: 6-(1-Methylethyl)-1-(phenylmethyl)-1H-indole-2-carboxylic Acid
• CAS No: 1240579-16-1
• MF: C₁₉H₁₉NO₂
• MW: 293.359665155411
• MDL: MFCD16810550
• CID: 1060715
• PubChem ID: 75357787
• Update Time: 2025-05-26

6-(1-Methylethyl)-1-(phenylmethyl)-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(1-Methylethyl)-1-(phenylmethyl)-1H-indole-2-carboxylic Acid
• 6-(1-Methylethyl)-1-
• J-005038
• 1-benzyl-6-isopropyl-indole-2-carboxylic acid
• AKOS027428102
• MFCD16810550
• 1-benzyl-6-propan-2-ylindole-2-carboxylic acid
• DB-306851
• 1-Benzyl-6-(propan-2-yl)-1H-indole-2-carboxylic acid
• 1-Benzyl-6-isopropyl-1H-indole-2-carboxylic acid
• 1240579-16-1

• MDL： MFCD16810550
• Inchi： 1S/C19H19NO2/c1-13(2)15-8-9-16-11-18(19(21)22)20(17(16)10-15)12-14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3,(H,21,22)
• InChI Key： PCSUYKPFDMOWAU-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CC(=CC=2N1CC1C=CC=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 293.141578849g/mol
• Monoisotopic Mass: 293.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.2Ų

Additional information on 6-(1-Methylethyl)-1-(phenylmethyl)-1H-indole-2-carboxylic Acid

Introduction to 6-(1-Methylethyl)-1-(phenylmethyl)-1H-indole-2-carboxylic Acid (CAS No. 1240579-16-1)

6-(1-Methylethyl)-1-(phenylmethyl)-1H-indole-2-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 1240579-16-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This indole derivative exhibits a unique structural framework, combining a phenylmethyl (benzyl) group with a tert-butyl substituent at the 1-position of the indole core, and a carboxylic acid functionality at the 2-position. Such structural motifs are often exploited in the design of bioactive molecules due to their potential to interact with biological targets in diverse ways.

The compound’s significance lies not only in its structural complexity but also in its potential pharmacological applications. Indole derivatives are well-documented for their involvement in various biological pathways, including those relevant to neurological disorders, inflammation, and cancer. The presence of both aromatic and aliphatic substituents in 6-(1-Methylethyl)-1-(phenylmethyl)-1H-indole-2-carboxylic Acid suggests a balance of lipophilicity and electronic properties that could modulate its interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater precision. Studies have indicated that indole derivatives can serve as scaffolds for developing novel therapeutic agents by modulating key enzymes and receptors. For instance, modifications at the 2-position of the indole ring, such as the introduction of a carboxylic acid group, can enhance solubility while preserving bioactivity, making 6-(1-Methylethyl)-1-(phenylmethyl)-1H-indole-2-carboxylic Acid a promising candidate for further investigation.

The CAS No. 1240579-16-1 provides a unique identifier for this compound, facilitating its tracking in scientific literature, patents, and regulatory databases. This standardized nomenclature is crucial for ensuring consistency across different research groups and industries. The compound’s synthesis involves multi-step organic reactions, typically starting from commercially available precursors such as indole and benzyl halides. The introduction of the tert-butyl group at the 1-position requires careful control of reaction conditions to avoid unwanted side products.

In the context of drug discovery, 6-(1-Methylethyl)-1-(phenylmethyl)-1H-indole-2-carboxylic Acid has been explored as a potential lead compound for further derivatization. Researchers have employed structure-activity relationship (SAR) studies to optimize its pharmacological profile. By systematically modifying substituents or functional groups, scientists aim to enhance potency, selectivity, and pharmacokinetic properties. Such efforts are often supported by high-throughput screening (HTS) technologies that allow rapid evaluation of large libraries of compounds.

The indole core is particularly interesting due to its prevalence in natural products and bioactive molecules. For example, tryptophan derivatives—structurally related to indoles—are known for their role in neurotransmitter synthesis and signaling pathways. The carboxylic acid moiety at the 2-position can be further functionalized into esters or amides, expanding the chemical space available for drug development. These modifications can influence metabolic stability, solubility, and membrane permeability.

Current research trends suggest that indole derivatives continue to be a rich area for innovation in medicinal chemistry. Advances in synthetic methodologies have made it possible to access complex indole analogs with high efficiency. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics and machine learning are accelerating the discovery of novel bioactive compounds.

The potential applications of 6-(1-Methylethyl)-1-(phenylmethyl)-1H-indole-2-carboxylic Acid extend beyond traditional therapeutic areas. Its unique structural features make it suitable for exploring new chemical entities (NCEs) targeting emerging diseases or rare conditions where existing treatments are limited. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical candidates.

In summary, 6-(1-Methylethyl)-1-(phenylmethyl)-1H-indole-2-carboxylic Acid (CAS No. 1240579-16-1) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its combination of aromatic and aliphatic substituents positions it as a valuable scaffold for further medicinal chemistry exploration. As research progresses, this compound may contribute to advancements in drug discovery across multiple therapeutic domains.